Cas no 2089649-63-6 (3-chloro-5H,6H,7H-pyrrolo2,3-cpyridazine)

• Product Name: 3-chloro-5H,6H,7H-pyrrolo2,3-cpyridazine
• CAS No: 2089649-63-6
• MF: C₆H₆ClN₃
• MW: 155.5849
• MDL: MFCD30829237
• CID: 4740983
• PubChem ID: 137347578
• Update Time: 2023-11-24

3-chloro-5H,6H,7H-pyrrolo2,3-cpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6,7-dihydro-5H-pyrrolo[2,3-c]pyridazine
• CID 137347578
• 3-chloro-5H,6H,7H-pyrrolo2,3-cpyridazine

• MDL： MFCD30829237
• Inchi： 1S/C6H6ClN3/c7-5-3-4-1-2-8-6(4)10-9-5/h3H,1-2H2,(H,8,10)
• InChI Key： BOHDXPQYYBURAQ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C2C(=NN=1)N([H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 155.025025g/mol
• Monoisotopic Mass: 155.025025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8
• Molecular Weight: 155.58g/mol
• XLogP3: 1.2